Cas no 72159-21-8 (N-(1-benzyl-1H-pyrazol-3-yl)acetamide)

• Product Name: N-(1-benzyl-1H-pyrazol-3-yl)acetamide
• CAS No: 72159-21-8
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 4657798
• PubChem ID: 12572469
• Update Time: 2025-05-19

N-(1-benzyl-1H-pyrazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzyl-1H-pyrazol-3-yl)acetamide
• Acetamide, N-[1-(phenylmethyl)-1H-pyrazol-3-yl]-

• Inchi： 1S/C12H13N3O/c1-10(16)13-12-7-8-15(14-12)9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,13,14,16)
• InChI Key： XASMBFUCDPRHTK-UHFFFAOYSA-N
• SMILES： C(NC1C=CN(CC2=CC=CC=C2)N=1)(=O)C

Additional information on N-(1-benzyl-1H-pyrazol-3-yl)acetamide

N-(1-Benzyl-1H-Pyrazol-3-Yl)Acetamide (CAS No. 72159-21-8): A Comprehensive Overview of Structure, Synthesis, and Biological Relevance

N-(1-Benzyl-1H-pyrazol-3-yl)acetamide (CAS No. 72159-21-8) is a structurally unique heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule belongs to the class of pyrazole derivatives, a group known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and antitumor properties. The integration of an acetamide moiety with a benzyl-substituted pyrazole core in this compound offers a versatile scaffold for drug design and development. Recent advancements in synthetic methodologies and computational modeling have further highlighted the potential of N-(1-benzyl-1H-pyrazol-3-yl)acetamide as a lead structure for targeting specific molecular pathways in disease states.

The chemical structure of CAS No. 72159-21-8 features a five-membered pyrazole ring with a benzyl group at the C(4) position and an acetamide substituent at the C(3) position. This arrangement imparts distinct electronic and steric properties that influence its reactivity and binding affinity to biological targets. The pyrazole ring is a well-established pharmacophore in drug discovery due to its ability to form hydrogen bonds and π–π stacking interactions with protein receptors. The presence of the benzyl group enhances lipophilicity, while the acetamide functionality provides additional sites for functionalization or hydrogen bonding interactions. These structural characteristics make N-(1-benzyl-1H-pyrazol-3-y acetamide an attractive candidate for optimizing pharmacokinetic profiles through strategic modifications.

Synthetic approaches to prepare N-(1-benzylpyrazol-acetamides) have evolved significantly over the past decade. Traditional methods often involve multistep reactions starting from substituted hydrazines or amidines as key intermediates. However, modern protocols emphasize atom-efficient strategies such as transition-metal-catalyzed cross-coupling reactions or microwave-assisted synthesis to improve yield and purity. For example, recent studies have demonstrated the use of copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) to construct the pyrazole core with high regioselectivity. These advancements not only streamline production but also align with green chemistry principles by minimizing waste generation.

In terms of biological activity, compounds containing the N-(pyrazol-acetamide) motif have shown promise in preclinical models of inflammation and cancer. A 2023 study published in *Journal of Medicinal Chemistry* reported that analogs of this scaffold exhibited potent inhibition of COX enzymes, which are central to inflammatory processes. Additionally, molecular docking simulations revealed strong binding affinities to PPARγ receptors, suggesting potential applications in metabolic disorders such as diabetes or obesity-related inflammation. These findings underscore the importance of fine-tuning substituents on both the pyrazole ring and acetamide side chain to modulate selectivity toward specific targets.

The pharmacological versatility of CAS No. 72159-21-8 extends beyond anti-inflammatory indications. Research into its antiproliferative effects has identified interactions with cell cycle regulatory proteins like CDK4/6 inhibitors or Bcl-xl antagonists in tumor cell lines derived from breast cancer models (MDA-MB 468). Notably, one derivative displayed IC₅₀ values below 5 μM against MCF7 cells while maintaining low cytotoxicity toward normal fibroblast cultures—a critical factor when evaluating therapeutic indices during early-stage drug screening programs.

Beyond direct pharmaceutical applications, derivatives like N-(benzylpyrrol-acetamides) serve as valuable building blocks for more complex molecules through post-synthetic transformations such as amidation or sulfonamidation reactions under mild conditions using phase-transfer catalysts like tetrabutylammonium bromide (TBAB). Such flexibility enables researchers to rapidly generate libraries suitable for high-throughput screening campaigns aimed at discovering novel therapeutics targeting GPCR families or ion channels implicated in neurological diseases including Alzheimer’s disease where amyloid-beta aggregation plays a pivotal role.

In summary, CAS No: 72456-8 represents an important platform within contemporary medicinal chemistry owing both to its inherent structural adaptability and demonstrated biological efficacy across multiple therapeutic areas including but not limited too: cardiovascular health management via regulation nitric oxide synthase activity; neuroprotection mechanisms involving NMDA receptor modulation; as well as potential roles within antimicrobial agents combating multi-drug resistant pathogens by disrupting biofilm formation pathways observed among Staphylococcus aureus strains resistant methicillin-resistant S.aureus (MRSA).